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Compound of Interest

Compound Name: Pyrazine-2,3-dicarbonitrile

Cat. No.: B077751 Get Quote

An In-depth Technical Guide on Pyrazine-2,3-dicarbonitrile: Core Chemical Properties

For researchers, scientists, and drug development professionals, a precise understanding of a

compound's fundamental properties is paramount. This guide provides the core chemical

information for pyrazine-2,3-dicarbonitrile.

Chemical Identity of Pyrazine-2,3-dicarbonitrile
Pyrazine-2,3-dicarbonitrile is a heterocyclic aromatic compound. The quantitative data

regarding its chemical formula and molecular weight are summarized below.

Property Value

Chemical Formula C₆H₂N₄[1][2][3][4]

Molecular Weight 130.11 g/mol [2][3]

Monoisotopic Mass 130.027946081 Da[2]

Logical Relationship Diagram
The following diagram illustrates the relationship between the common name of the compound

and its fundamental chemical properties.
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Caption: Chemical properties of Pyrazine-2,3-dicarbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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